Cas no 1337699-23-6 (ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate)

• Product Name: ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate
• CAS No: 1337699-23-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD20464262
• CID: 5581612
• PubChem ID: 129970674
• Update Time: 2025-06-08

ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL8-AMINO-5,6,7,8-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE
• 2-Naphthalenecarboxylic acid, 8-amino-5,6,7,8-tetrahydro-, ethyl ester
• EN300-23390485
• 1337699-23-6
• ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate

• MDL： MFCD20464262
• Inchi： 1S/C13H17NO2/c1-2-16-13(15)10-7-6-9-4-3-5-12(14)11(9)8-10/h6-8,12H,2-5,14H2,1H3
• InChI Key： FPDHSGHNSODSNL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C(CCC2)N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate

Ethyl 8-Amino-5,6,7,8-Tetrahydronaphthalene-2-Carboxylate (CAS No. 1337699-23-6): An Overview

Ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 1337699-23-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group and a carboxylate ester within a tetrahydronaphthalene framework. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The tetrahydronaphthalene core is a common scaffold in many biologically active molecules due to its rigidity and ability to form stable conformations. The presence of the amino group at the 8-position and the carboxylate ester at the 2-position provides additional points for chemical modification, making this compound an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate could serve as a lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate has also been explored for its use in chemical synthesis. The compound's reactivity and stability make it a useful intermediate in multi-step synthetic processes. For example, it can be readily converted into other functionalized derivatives through various chemical transformations such as amidation, esterification, and halogenation. These derivatives can then be further modified to create a wide array of bioactive molecules with diverse biological activities.

The synthetic accessibility of ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate has also been a subject of interest in organic chemistry research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of ethyl 5,6-dihydro-8-nitro-naphthalen-2-carboxylate with hydrogen gas over a palladium catalyst to reduce the nitro group to an amino group. This process is highly selective and yields high purity products suitable for further pharmaceutical applications.

The biological activity of ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate has been studied using various in vitro and in vivo models. In cell-based assays, it has been shown to exhibit significant activity against several human cancer cell lines. Specifically, it demonstrates selective cytotoxicity towards breast cancer cells while showing minimal toxicity to normal cells. These findings are particularly promising given the growing need for more targeted cancer therapies with reduced side effects.

Furthermore, ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate has been investigated for its potential as a modulator of ion channels and receptors. Research published in *Bioorganic & Medicinal Chemistry Letters* has demonstrated that certain derivatives of this compound can selectively bind to specific ion channels involved in neuronal signaling. This property makes it a potential candidate for the development of drugs targeting neurological disorders such as epilepsy and Alzheimer's disease.

In conclusion, ethyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 1337699-23-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical reactivity make it an invaluable starting material for the synthesis of bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new avenues for its use in drug discovery and development.